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Compound of Interest

Compound Name: NP-1815-PX

Cat. No.: B15586428

Get Quote

For researchers, scientists, and drug development professionals working with NP-1815-PX, a

comprehensive understanding of safety protocols and handling procedures is paramount. This

document provides essential, immediate safety and logistical information, including operational

and disposal plans, to ensure the safe and effective use of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

NP-1815-PX, based on standard laboratory safety protocols for chemical compounds with

undefined comprehensive toxicological properties.
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Area of Protection
Personal Protective

Equipment (PPE)
Specifications and Remarks

Eye and Face Protection
Safety glasses with side-

shields or goggles

Must comply with EN166 (EU)

or NIOSH (US) approved

standards.

Skin Protection Chemical-resistant gloves

Recommended materials

include nitrile rubber. Inspect

gloves prior to use.

Protective clothing

A lab coat is required. Ensure

it is buttoned and sleeves are

down.

Respiratory Protection Dust mask or respirator

Use a NIOSH (US) or CEN

(EU) approved respirator if

ventilation is inadequate.

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of NP-1815-PX and

ensuring the safety of laboratory personnel.

Handling:

Avoid contact with skin and eyes.

Avoid inhalation of dust.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry place.
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Recommended storage temperatures are typically provided on the product's technical data

sheet. For long-term storage, -20°C is often recommended for solid compounds.

Disposal Plan
Unused NP-1815-PX and contaminated materials should be disposed of as hazardous

chemical waste.

Disposal Procedure:

Segregation: Collect waste NP-1815-PX and any contaminated disposables (e.g., gloves,

weighing paper, pipette tips) in a designated, clearly labeled hazardous waste container.

Containerization: Use a chemically resistant and sealable container.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: NP-1815-PX.

Arrangement for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to arrange for pickup and disposal according to local, state, and federal regulations. Do

not dispose of NP-1815-PX down the drain or in regular trash.

Experimental Workflow for In Vitro Studies
The following diagram illustrates a typical experimental workflow for evaluating the efficacy of

NP-1815-PX as a P2X4 receptor antagonist in a cell-based assay.

Cell Preparation Treatment Analysis

Cell Culture Cell Seeding Pre-incubation with NP-1815-PX24h incubation Stimulation with ATP Measurement of Intracellular CalciumImmediate Data Analysis

Click to download full resolution via product page

Workflow for P2X4 antagonism assay.

Detailed Protocol for Calcium Influx Assay
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This protocol outlines the steps for a common in vitro experiment to assess the inhibitory effect

of NP-1815-PX on ATP-induced calcium influx mediated by the P2X4 receptor.

Materials:

Cells expressing the P2X4 receptor (e.g., HEK293-P2X4 stable cell line)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

96-well black, clear-bottom plates

NP-1815-PX

Adenosine triphosphate (ATP)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS)

Fluorescence plate reader

Procedure:

Cell Culture and Seeding:

1. Culture HEK293-P2X4 cells in DMEM supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a humidified atmosphere with 5% CO2.

2. Seed the cells into a 96-well black, clear-bottom plate at a density of 50,000 cells per well

and allow them to adhere overnight.

Dye Loading:
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1. Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in HBSS.

2. Remove the culture medium from the wells and wash once with HBSS.

3. Add the loading buffer to each well and incubate for 1 hour at 37°C.

4. After incubation, wash the cells twice with HBSS to remove excess dye.

Compound Treatment:

1. Prepare serial dilutions of NP-1815-PX in HBSS.

2. Add the different concentrations of NP-1815-PX to the respective wells. Include a vehicle

control (e.g., DMSO) and a positive control (no inhibitor).

3. Incubate the plate for 10-30 minutes at room temperature.

Measurement of Calcium Influx:

1. Prepare a solution of ATP in HBSS.

2. Place the 96-well plate into a fluorescence plate reader.

3. Set the plate reader to record fluorescence intensity (Excitation: ~494 nm, Emission: ~516

nm) over time.

4. Establish a baseline fluorescence reading for each well.

5. Using the plate reader's injection system, add the ATP solution to all wells simultaneously

to stimulate the P2X4 receptors.

6. Continue to record the fluorescence for several minutes to capture the peak calcium influx.

Data Analysis:

1. Calculate the change in fluorescence intensity (ΔF) for each well by subtracting the

baseline fluorescence from the peak fluorescence after ATP addition.
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2. Normalize the data to the positive control (ATP stimulation without inhibitor) to determine

the percent inhibition for each concentration of NP-1815-PX.

3. Plot the percent inhibition against the log concentration of NP-1815-PX and fit the data to

a dose-response curve to determine the IC50 value.

P2X4 Receptor Signaling Pathway
The following diagram illustrates the signaling pathway initiated by ATP binding to the P2X4

receptor and the point of inhibition by NP-1815-PX. The activation of this pathway is implicated

in neuropathic pain.[1]

Cell Membrane

P2X4 Receptor

Ca2+ Influx

Opens Channel

ATP

Binds and Activates

NP-1815-PX

Inhibits

p38 MAPK Activation

BDNF Release

Neuropathic Pain

Contributes to

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15586428/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-np-1815-px
https://www.benchchem.com/product/b15586428/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-np-1815-px
https://www.benchchem.com/product/b15586428/docs?utm_src=pdf-body#essential-safety-and-logistical-information-for-handling-np-1815-px
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2017.00291/pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586428?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

P2X4 receptor signaling in neuropathic pain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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